Cas no 918481-25-1 (Piperazine, 1-[(5-chloro-2-thienyl)methyl]-4-(3-phenylpropyl)-)

• Product Name: Piperazine, 1-[(5-chloro-2-thienyl)methyl]-4-(3-phenylpropyl)-
• CAS No: 918481-25-1
• MF: C₁₈H₂₃ClN₂S
• MW: 334.906622171402
• CID: 774961
• PubChem ID: 59382036
• Update Time: 2025-04-19

Piperazine, 1-[(5-chloro-2-thienyl)methyl]-4-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(5-chloro-2-thienyl)methyl]-4-(3-phenylpropyl)-
• 1-[(5-chlorothiophen-2-yl)methyl]-4-(3-phenylpropyl)piperazine
• DTXSID60731722
• 918481-25-1
• SCHEMBL13150342

• Inchi： 1S/C18H23ClN2S/c19-18-9-8-17(22-18)15-21-13-11-20(12-14-21)10-4-7-16-5-2-1-3-6-16/h1-3,5-6,8-9H,4,7,10-15H2
• InChI Key： JIWSLJRRYQZPOO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2CCN(CCCC3C=CC=CC=3)CC2)S1

Computed Properties

• Exact Mass: 334.1270476g/mol
• Monoisotopic Mass: 334.1270476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.7Ų